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Introduction:

GW501516, also known as Cardarine, is a potent and selective agonist of the Peroxisome

Proliferator-Activated Receptor Delta (PPARδ), a ligand-activated transcription factor that plays

a pivotal role in the regulation of metabolic and inflammatory processes.[1][2] Developed

initially for its potential to treat metabolic and cardiovascular diseases, GW501516 has

garnered significant interest within the research community for its ability to modulate lipid

metabolism, enhance endurance, and exert anti-inflammatory effects.[1][2][3] This technical

guide provides an in-depth exploration of the molecular mechanism of action of GW501516 on

PPARδ, supported by quantitative data, detailed experimental protocols, and visual

representations of key signaling pathways and workflows.

Core Mechanism of Action: PPARδ Activation and
Coactivator Recruitment
GW501516 functions as a selective agonist for PPARδ, exhibiting high affinity and potency.[4]

Upon binding, it induces a conformational change in the PPARδ receptor, leading to the

recruitment of coactivators, most notably the PPARγ coactivator-1α (PGC-1α).[4][5] This

GW501516-PPARδ-coactivator complex then translocates to the nucleus and binds to specific

DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the

promoter regions of target genes.[6] This binding event initiates the transcription of genes
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involved in a multitude of physiological processes, primarily fatty acid metabolism and energy

expenditure.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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